Cas no 5558-77-0 ([(5E)-5-(naphthalen-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid)

• Product Name: [(5E)-5-(naphthalen-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• CAS No: 5558-77-0
• MF: C₁₆H₁₁NO₃S₂
• MW: 329.393441438675
• CID: 1594344
• PubChem ID: 1368831
• Update Time: 2025-04-21

[(5E)-5-(naphthalen-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [(5E)-5-(naphthalen-2-ylmethylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid
• AB00089111-01
• SR-01000213181
• AKOS000413115
• SR-01000213181-1
• 5558-77-0
• SCHEMBL10492289

• Inchi： 1S/C16H11NO3S2/c18-14(19)9-17-15(20)13(22-16(17)21)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-8H,9H2,(H,18,19)/b13-8+
• InChI Key： HSUGOEFDHKSPDR-MDWZMJQESA-N
• SMILES： S1C(N(CC(=O)O)C(/C/1=C\C1C=CC2C=CC=CC=2C=1)=O)=S

Computed Properties

• Exact Mass: 329.01813
• Monoisotopic Mass: 329.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 567.1°C at 760 mmHg
• Flash Point: 296.8°C
• Refractive Index: 1.789
• PSA: 57.61